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Compound of Interest

Compound Name:
1-azido-4-bromo-2-

methoxybenzene

CAS No.: 1522358-11-7

Cat. No.: B6232577

Get Quote

Executive Summary
In the landscape of modern synthetic chemistry and drug development, bifunctional building

blocks are critical for assembling complex molecular architectures. 1-Azido-4-bromo-2-
methoxybenzene (CAS 1522358-11-7) is a highly versatile aromatic scaffold that perfectly

exemplifies this utility[1].

By incorporating both an azide moiety and an aryl bromide on a single benzene ring, this

molecule acts as a linchpin for orthogonal functionalization. It allows researchers to seamlessly

bridge bioorthogonal "Click" chemistry with transition-metal-catalyzed cross-coupling. The

presence of the ortho-methoxy group further tunes the electronic properties of the ring,

influencing both the stability of synthetic intermediates and the reactivity of the final

pharmacophore. This guide provides an in-depth, mechanistic breakdown of its synthesis,

reactivity, and handling protocols for application scientists.
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Understanding the baseline properties of the compound is essential for reaction design and

stoichiometric calculations.

Property Value

Chemical Name 1-Azido-4-bromo-2-methoxybenzene

CAS Number 1522358-11-7[1]

PubChem CID 118060301[2]

Molecular Formula C₇H₆BrN₃O[2]

Molecular Weight 228.05 g/mol [2]

Key Functional Groups
Aryl azide (-N₃), Aryl bromide (-Br), Methoxy (-

OCH₃)

Mechanistic Synthesis Pathway
The synthesis of 1-azido-4-bromo-2-methoxybenzene relies on the classical diazotization of

4-bromo-2-methoxyaniline, followed by nucleophilic displacement with sodium azide[3].

Causality in Experimental Design: The conversion of an aniline to an azide must proceed

through a diazonium salt intermediate. This intermediate is inherently unstable and will rapidly

hydrolyze into a phenol if exposed to heat. Therefore, the reaction is strictly temperature-

controlled (0–5 °C). The ortho-methoxy group plays a critical mechanistic role: while it

inductively withdraws electron density, its resonance donation stabilizes the diazonium cation

just enough to allow smooth azidation without premature decomposition.
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(Target Product)

 NaN3 (aq)
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 (- N2 gas)
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Figure 1: Two-step synthesis of 1-azido-4-bromo-2-methoxybenzene via diazotization.
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Orthogonal Reactivity & Application Spheres
The true strategic value of 1-azido-4-bromo-2-methoxybenzene lies in its orthogonal

reactivity, allowing for modular, step-wise functionalization without the need for protecting

groups.

Bioorthogonal Click Chemistry (CuAAC): The azide group readily participates in Copper-

Catalyzed Alkyne-Azide Cycloaddition (CuAAC) to yield 1,4-disubstituted 1,2,3-triazoles[4].

Triazoles are robust pharmacophores that mimic amide bonds but are entirely resistant to

enzymatic cleavage, making them highly desirable in drug discovery[5].

Transition-Metal Catalysis: The aryl bromide is a prime candidate for palladium-catalyzed

cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Strategic Sequencing: CuAAC is typically performed first because the mild, aqueous conditions

(room temperature, Cu(I) catalysis) leave the C–Br bond completely intact[5]. If the Suzuki

coupling were performed first, specific phosphine ligands would be required to prevent the

unwanted reduction of the azide group via the Staudinger reaction.

1-Azido-4-bromo-2-methoxybenzene
(Bifunctional Core)

1,2,3-Triazole Intermediate
(via Azide Click)

 Cu(I) Catalyst
 Terminal Alkyne

Biaryl Azide Intermediate
(via Bromide Coupling)

 Pd Catalyst
 Arylboronic Acid

Fully Functionalized
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Figure 2: Orthogonal functionalization pathways exploiting the azide and bromide moieties.

Standardized Experimental Protocols
The following protocols are designed as self-validating systems to ensure high-fidelity

execution in the laboratory.

Protocol A: Synthesis of the Azide Core[3]
Acidic Solvation: Suspend 4-bromo-2-methoxyaniline (1.0 equiv) in a mixture of concentrated

HCl and distilled water. Causality: Protonation of the amine ensures complete solubility and

prepares the nitrogen center for electrophilic attack by the nitrosonium ion.

Diazotization: Cool the reaction flask to 0–5 °C using an ice-brine bath. Add an aqueous

solution of NaNO₂ (1.05 equiv) dropwise over 15 minutes. Stir for an additional 30 minutes.

Validation: The solution will turn clear/pale yellow, indicating the successful formation of the

soluble diazonium salt.

Azidation: While maintaining the temperature at 0 °C, add an aqueous solution of NaN₃ (1.2

equiv) dropwise. Validation: Immediate effervescence will occur. This bubbling is the

displacement of N₂ gas. The cessation of gas evolution serves as the primary visual indicator

that the nucleophilic substitution is complete.

Workup: Extract the aqueous layer with Ethyl Acetate (EtOAc). Wash the combined organic

layers with saturated aqueous NaHCO₃. Causality: The basic wash is critical to neutralize

any residual acid, preventing the formation of highly toxic and volatile hydrazoic acid (HN₃).

Dry over Na₂SO₄ and concentrate in vacuo.

Protocol B: CuAAC Triazole Formation[5]
Substrate Solvation: Dissolve 1-azido-4-bromo-2-methoxybenzene (1.0 equiv) and a

chosen terminal alkyne (1.05 equiv) in a 1:1 mixture of tert-butanol and water. Causality: This

biphasic solvent system ensures the solubility of both the organic substrates and the

inorganic catalysts.
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Catalyst Generation: Add CuSO₄·5H₂O (0.05 equiv) followed by sodium ascorbate (0.1

equiv). Causality: Sodium ascorbate acts as a mild reducing agent, reducing Cu(II) to the

catalytically active Cu(I) species in situ. This prevents the oxidative homocoupling of the

alkyne (Glaser coupling).

Monitoring: Stir at room temperature for 2–4 hours. Validation: Monitor via TLC

(Hexanes/EtOAc). The complete disappearance of the UV-active azide spot confirms

reaction completion.

Safety, Stability, and Handling
Aryl azides must be handled with respect for their energetic potential. As a Senior Application

Scientist, it is mandatory to evaluate the "Rule of Six" before scaling up azide chemistry. The

rule states that for an azide to be considered relatively safe to handle, the ratio of (Carbon +

Oxygen) atoms to Nitrogen atoms should be greater than 3.

Calculation for C₇H₆BrN₃O:

(C + O) = 7 + 1 = 8

N = 3

Ratio = 8 / 3 = 2.66

Because the ratio is < 3, 1-azido-4-bromo-2-methoxybenzene possesses significant

energetic potential. While the heavy bromine atom dampens its volatility, the compound is on

the borderline of being a high-energy material.

Handling Directives: Never expose the neat compound to temperatures exceeding 80 °C. Do

not concentrate the compound to absolute dryness on a rotary evaporator using a high-

temperature water bath. Store in amber vials at -20 °C to prevent photolytic or thermal

degradation into nitrenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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